Cas no 1311279-84-1 (4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide)

• Product Name: 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide
• CAS No: 1311279-84-1
• MF: C₁₅H₁₄F₃N₃O₂
• MW: 325.28577375412
• MDL: MFCD19981284
• CID: 4693779
• Update Time: 2025-06-08

4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide
• 4-(6-Dimethylamino-4-trifluoromethylpyridin-2-yl)-N-hydroxybenzamide

• MDL： MFCD19981284
• Inchi： 1S/C15H14F3N3O2/c1-21(2)13-8-11(15(16,17)18)7-12(19-13)9-3-5-10(6-4-9)14(22)20-23/h3-8,23H,1-2H3,(H,20,22)
• InChI Key： SZRCYGHVTAQKJF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)C1C=CC(C(NO)=O)=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 409
• Topological Polar Surface Area: 65.5

Additional information on 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide

4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide (CAS No. 1311279-84-1): A Comprehensive Overview

4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide (CAS No. 1311279-84-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as DMP-HB, is characterized by its unique structural features, including a dimethylamino group, a trifluoromethyl group, and a hydroxybenzamide moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide is composed of a pyridine ring with a dimethylamino substituent at the 6-position and a trifluoromethyl group at the 4-position. The benzamide moiety, attached to the pyridine ring at the 2-position, includes a hydroxyl group at the para position of the benzene ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

Recent studies have highlighted the potential of DMP-HB in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that DMP-HB exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

In addition to its anti-inflammatory properties, DMP-HB has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of apoptosis-related proteins and signaling pathways, such as the activation of caspases and the downregulation of anti-apoptotic proteins like Bcl-2.

The pharmacokinetic profile of DMP-HB has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

Toxicity studies have also been conducted to evaluate the safety profile of DMP-HB. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to ensure its safety in human clinical trials.

The potential therapeutic applications of DMP-HB extend beyond inflammation and cancer. Recent research has explored its effects on neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that DMP-HB may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for its use in neurodegenerative disease management.

In conclusion, 4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-N-hydroxy-benzamide (CAS No. 1311279-84-1) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, DMP-HB holds significant promise for improving patient outcomes in multiple disease conditions.